Cas no 1847-03-6 (2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide
• CAS No: 1847-03-6
• MF: C₂₆H₁₆N₂O₆
• MW: 452.415046691895
• CID: 3825238
• PubChem ID: 4441145
• Update Time: 2025-05-23

2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N,N'-1,3-phenylenebis[2-oxo-
• N,N-(1,3-phenylene)bis(2-oxo-2H-chromene-3-carboxamide)
• 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide
• Oprea1_766650
• N,N'-(1,3-phenylene)bis(2-oxo-2H-chromene-3-carboxamide)
• AKOS003877747
• AB00667973-01
• 2-oxo-N-[3-[(2-oxochromene-3-carbonyl)amino]phenyl]chromene-3-carboxamide
• F0496-0221
• 1847-03-6

• Inchi： 1S/C26H16N2O6/c29-23(19-12-15-6-1-3-10-21(15)33-25(19)31)27-17-8-5-9-18(14-17)28-24(30)20-13-16-7-2-4-11-22(16)34-26(20)32/h1-14H,(H,27,29)(H,28,30)
• InChI Key： OBDOSUHQXZZIOR-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC3=CC=CC=C3OC2=O)=O)=CC=CC(NC(C2=CC3=CC=CC=C3OC2=O)=O)=C1

Computed Properties

• Exact Mass: 452.10083623Da
• Monoisotopic Mass: 452.10083623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide

Professional Introduction to Compound with CAS No. 1847-03-6 and Product Name: 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide

The compound in question, identified by the CAS number 1847-03-6, is a sophisticated organic molecule with a rich structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide, provides a detailed insight into its chemical composition, highlighting its intricate architecture and potential biological relevance.

This compound belongs to a class of molecules known as chromenecarboxamides, which are characterized by their chromene core structure. Chromenes are heterocyclic compounds that have been extensively studied for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of multiple functional groups in the molecule, such as the amide and carboxamide moieties, further enhances its potential pharmacological profile.

Recent advancements in the field of medicinal chemistry have underscored the importance of chromenecarboxamides in the development of novel therapeutic agents. The structural motif of 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide exhibits a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. This complexity makes it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential to interact with various biological pathways. The chromene core is known to exhibit significant antioxidant activity, which is attributed to its ability to scavenge reactive oxygen species (ROS). Additionally, the amide and carboxamide groups can participate in hydrogen bonding interactions, thereby facilitating stable binding to biological macromolecules such as proteins and enzymes.

Recent studies have demonstrated that chromenecarboxamides can modulate the activity of key enzymes involved in inflammatory processes. For instance, certain derivatives of chromenes have been shown to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—a class of molecules that play a central role in inflammation. The compound under discussion may share similar inhibitory properties, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 2-oxo-N-[3-(2-oxo-2H-chromene-3-amido)phenyl]-2H-chromene-3-carboxamide are also an important consideration in its potential therapeutic applications. Studies have shown that chromenecarboxamides can exhibit favorable solubility profiles, which can enhance their bioavailability. Furthermore, their ability to cross cell membranes suggests that they may be effective in targeting intracellular signaling pathways.

In conclusion, the compound with CAS No. 1847-03-6 represents a significant advancement in the field of chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile molecule with potential applications in various therapeutic areas. Further research is warranted to fully elucidate its biological activities and pharmacological properties, which could lead to the development of novel drugs for treating a wide range of diseases.